Cas no 7566-50-9 (Phenol, 4,4'-thiobis[2-(1,1-dimethylethyl)-)

• Product Name: Phenol, 4,4'-thiobis[2-(1,1-dimethylethyl)-
• CAS No: 7566-50-9
• MF: C₂₀H₂₆O₂S
• MW: 330.484244823456
• CID: 539189
• PubChem ID: 630255
• Update Time: 2025-04-19

Phenol, 4,4'-thiobis[2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4-(3-tert-butyl-4-hydroxyphenyl)sulfanylphenol
• 4,4'-Thiobis(2-tert-butylphenol)
• CHEMBL1797947
• XHALKWMTKWHQLO-UHFFFAOYSA-N
• 4,4'-Thiobis(2-t-butylphenol)
• di-(3-t-butyl-4-hydroxy-phenyl)sulphide
• 7566-50-9
• SCHEMBL316680
• Phenol, 4,4'-thiobis[2-(1,1-dimethylethyl)-
• DTXSID90348100
• Oprea1_792006
• 2,2'-t-Butyl-4,4'-thiobisphenol

• Inchi： 1S/C20H26O2S/c1-19(2,3)15-11-13(7-9-17(15)21)23-14-8-10-18(22)16(12-14)20(4,5)6/h7-12,21-22H,1-6H3
• InChI Key： XHALKWMTKWHQLO-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=C1)C(C)(C)C)O)C1=CC=C(C(=C1)C(C)(C)C)O

Computed Properties

• Exact Mass: 330.16548
• Monoisotopic Mass: 330.16535124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 40.46